![molecular formula C11H12BrClO B2629612 7-(1-Bromopropyl)-5-chloro-2,3-dihydro-1-benzofuran CAS No. 1566263-95-3](/img/structure/B2629612.png)
7-(1-Bromopropyl)-5-chloro-2,3-dihydro-1-benzofuran
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
7-(1-Bromopropyl)-5-chloro-2,3-dihydro-1-benzofuran, also known as BPPB, is a chemical compound that has gained significant attention in the scientific community due to its unique properties and potential applications. BPPB is a heterocyclic compound that contains a benzofuran ring, a chlorine atom, and a bromine-substituted propyl group.
Scientific Research Applications
Pharmacological Research
Research on similar benzofuran derivatives like 5-(2-Aminopropyl)benzofuran has explored their effects on dopamine levels in the brain, hinting at their potential for dependence despite their primary use as recreational substances. These findings suggest avenues for studying the neuropsychopharmacological effects of benzofuran compounds and their impact on neurotransmitter systems (Cha et al., 2016).
Synthetic Chemistry
The synthesis of benzofuran derivatives with potential biochemical applications is a significant area of study. For instance, the development of a β-amyloid aggregation inhibitor showcases the therapeutic potential of benzofuran compounds in addressing neurodegenerative diseases like Alzheimer's (H. Choi et al., 2003). Additionally, the creation of new chemical entities through the modification of benzofuran structures, such as the synthesis of 2,3-dihydro-1,3,4-thiadiazoles and triazolino[4,3-a]pyrimidines, highlights the versatility of these compounds in generating novel pharmacophores with varied biological activities (Abdelhamid et al., 2008).
properties
IUPAC Name |
7-(1-bromopropyl)-5-chloro-2,3-dihydro-1-benzofuran |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrClO/c1-2-10(12)9-6-8(13)5-7-3-4-14-11(7)9/h5-6,10H,2-4H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OSRCYWGQHMZVFO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC(=CC2=C1OCC2)Cl)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrClO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.57 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.